![molecular formula C31H22BrN3OS B301520 5-{[1-(4-bromobenzyl)-1H-indol-3-yl]methylene}-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one](/img/structure/B301520.png)
5-{[1-(4-bromobenzyl)-1H-indol-3-yl]methylene}-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one
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Overview
Description
5-{[1-(4-bromobenzyl)-1H-indol-3-yl]methylene}-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the scientific community due to its diverse applications. This compound is also known as a thiazolidine derivative and is synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of 5-{[1-(4-bromobenzyl)-1H-indol-3-yl]methylene}-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood. However, it is believed that the compound exerts its pharmacological effects by interacting with various cellular targets such as enzymes, receptors, and ion channels. The compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
The compound this compound has been shown to have various biochemical and physiological effects. The compound has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2, lipoxygenase, and tyrosinase. The compound has also been shown to have antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation.
Advantages and Limitations for Lab Experiments
The compound 5-{[1-(4-bromobenzyl)-1H-indol-3-yl]methylene}-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has several advantages for lab experiments. The compound is relatively easy to synthesize and can be obtained in high yields. The compound is also stable and can be stored for long periods without significant degradation. However, the compound has some limitations for lab experiments. The compound is poorly soluble in water, which limits its use in aqueous-based experiments. The compound is also relatively expensive, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the research of 5-{[1-(4-bromobenzyl)-1H-indol-3-yl]methylene}-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one. One potential direction is the study of the compound's potential as a therapeutic agent for various diseases such as cancer and diabetes. Another potential direction is the study of the compound's mechanism of action and cellular targets. The compound's potential as an antimicrobial and antioxidant agent could also be further explored. Additionally, the synthesis of analogs of the compound could be investigated to determine their potential pharmacological effects.
In conclusion, the compound this compound has shown promising results in scientific research for its diverse applications. The compound's synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in scientific research.
Synthesis Methods
The synthesis of 5-{[1-(4-bromobenzyl)-1H-indol-3-yl]methylene}-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one involves a multi-step process that requires the use of several reagents and solvents. The first step involves the condensation of 4-bromobenzylamine with indole-3-carbaldehyde in ethanol to form an imine. The imine is then reacted with thiosemicarbazide in ethanol to form the thiazolidine ring. The final step involves the reaction of the thiazolidine ring with phenyl isothiocyanate in ethanol to form the desired compound.
Scientific Research Applications
The compound 5-{[1-(4-bromobenzyl)-1H-indol-3-yl]methylene}-3-phenyl-2-(phenylimino)-1,3-thiazolidin-4-one has been extensively studied for its diverse applications in scientific research. The compound has shown promising results in the treatment of various diseases such as cancer, diabetes, and inflammation. The compound has also been studied for its antimicrobial and antioxidant properties.
properties
Molecular Formula |
C31H22BrN3OS |
---|---|
Molecular Weight |
564.5 g/mol |
IUPAC Name |
(5Z)-5-[[1-[(4-bromophenyl)methyl]indol-3-yl]methylidene]-3-phenyl-2-phenylimino-1,3-thiazolidin-4-one |
InChI |
InChI=1S/C31H22BrN3OS/c32-24-17-15-22(16-18-24)20-34-21-23(27-13-7-8-14-28(27)34)19-29-30(36)35(26-11-5-2-6-12-26)31(37-29)33-25-9-3-1-4-10-25/h1-19,21H,20H2/b29-19-,33-31? |
InChI Key |
SPPRXFNIOIZVQS-NGNOOAMGSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)N=C2N(C(=O)/C(=C/C3=CN(C4=CC=CC=C43)CC5=CC=C(C=C5)Br)/S2)C6=CC=CC=C6 |
SMILES |
C1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CN(C4=CC=CC=C43)CC5=CC=C(C=C5)Br)S2)C6=CC=CC=C6 |
Canonical SMILES |
C1=CC=C(C=C1)N=C2N(C(=O)C(=CC3=CN(C4=CC=CC=C43)CC5=CC=C(C=C5)Br)S2)C6=CC=CC=C6 |
Origin of Product |
United States |
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